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Compound of Interest

Compound Name: DL-Isoleucine-d10

Cat. No.: B10823265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, analysis,

and isotopic purity of DL-Isoleucine-d10. This deuterated analog of isoleucine is a critical tool

in various scientific disciplines, serving as an internal standard for quantitative mass

spectrometry and as a tracer in metabolic research.[1] Ensuring the isotopic purity of DL-
Isoleucine-d10 is paramount for the accuracy and reliability of experimental results.

Physicochemical Properties and Commercial
Availability
DL-Isoleucine-d10 is a stable, isotopically labeled form of DL-isoleucine where ten hydrogen

atoms have been replaced by deuterium. This substitution results in a significant mass shift,

which is the basis for its utility in mass spectrometry-based applications. Several vendors

supply DL-Isoleucine-d10 with specified levels of chemical and isotopic purity.
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Property Value Reference

Molecular Formula C₆H₃D₁₀NO₂ [2]

Formula Weight 141.2 g/mol [2]

Appearance Solid [2]

Stated Isotopic Purity
≥98% deuterated forms (d₁-

d₁₀)
[2][3][4]

Chemical Purity ≥98% [3][4]

Synthesis of DL-Isoleucine-d10
The synthesis of perdeuterated amino acids like DL-Isoleucine-d10 typically involves

hydrogen-deuterium (H/D) exchange reactions on the unlabeled amino acid. Catalytic

exchange methods are commonly employed for this purpose.

General Principle of Perdeuteration via Catalytic
Exchange
Perdeuteration can be achieved by heating the amino acid in the presence of a metal catalyst,

such as platinum or palladium on carbon, in a deuterium-rich solvent like heavy water (D₂O).[1]

[5] The catalyst facilitates the exchange of protons with deuterons at various positions on the

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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